Cas no 57605-81-9 (b-Cembrenediol)

• Product Name: b-Cembrenediol
• CAS No: 57605-81-9
• Molecular Formula: C₂₀H₃₄O₂
• Molecular Weight: 306.482766628265
• MDL: MFCD23699545
• CID: 947296

b-Cembrenediol Properties

Names and Identifiers

• β-Cembrenediol
• Β-CFT NAPHTHALENEDISULFONATE MONOHYDRATE
• beta-Cembrenediol
• (+)-beta-Cembratrienediol
• alpha-CBT-diol

• MDL： MFCD23699545
• InChIKey： RIVKDDXPCFBMOV-PCFHHCMKSA-N
• Inchi： 1S/C20H34O2/c1-15(2)18-10-9-16(3)7-6-8-17(4)13-19(21)14-20(5,22)12-11-18/h7,11-13,15,18-19,21-22H,6,8-10,14H2,1-5H3/b12-11-,16-7-,17-13-/t18-,19+,20+/m1/s1
• SMILES： O[C@@]1(C)C=C[C@@H](CCC(C)=CCCC(C)=C[C@@H](C1)O)C(C)C |c:3,9,14|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 22
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids